1H,2H,3H,4H-pyrazino[1,2-a]indole hydrochloride

• IUPAC Name: 1,2,3,4-tetrahydropyrazino[1,2-a]indole;hydrochloride
• InChI: InChI=1S/C11H12N2.ClH/c1-2-4-11-9(3-1)7-10-8-12-5-6-13(10)11;/h1-4,7,12H,5-6,8H2;1H
• InChI Key: UQSOAYJBJBCUJT-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC3=CC=CC=C32)CN1.Cl
• Molecular Formula: C11H13ClN2
• Molecular Weight: 208.69 g/mol

Description

“1H,2H,3H,4H-pyrazino[1,2-a]indole hydrochloride” is an organic compound with the molecular formula C11H13ClN2 and a molecular weight of 208.69. It is typically stored at room temperature and appears as a powder.

Synthesis Analysis

The creation of the pyrazino[1,2-a]indole nucleus was mainly achieved by cyclizing indole having various groups (CHO, ketone, imine, nitrile, etc.) on C2 with a nucleophile linked to the indole nitrogen atom, thus creating the pyrazino C-ring.

Molecular Structure Analysis

The IUPAC name for this compound is 1,2,3,4-tetrahydropyrazino[1,2-a]indole hydrochloride. The InChI code is 1S/C11H12N2.ClH/c1-2-4-11-9(3-1)7-10-8-12-5-6-13(10)11;/h1-4,7,12H,5-6,8H2;1H.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 208.69 g/mol.

Scientific Research Applications

Pharmacological Research

• Summary of Application : The pyrrolo[1,2-a]indole unit, which is similar to the structure of 1H,2H,3H,4H-pyrazino[1,2-a]indole hydrochloride, is a privileged heterocycle found in numerous natural products and has been shown to exhibit diverse pharmacological properties.
• Methods of Application : The synthesis of this scaffold has attracted immense interest from the synthesis community. The review provides an overview of recent synthesis methods for the preparation of pyrrolo[1,2-a]indoles and their derivatives.
• Results or Outcomes : The mechanistic pathway and stereo-electronic factors affecting the yield and selectivity of the product are briefly explained.

Neurological Research

• Summary of Application : It has been found that the treatment of pyrazinoindole with MeI gave the corresponding N-dimethyliodonium salt which was found to displace [3 H]-cytisine from the nicotinic binding sites on rat cerebral cortex and was revealed to be a nicotinic agonist ligand.
• Methods of Application : The compound was treated with MeI to produce the corresponding N-dimethyliodonium salt.
• Results or Outcomes : The resulting compound was found to displace [3 H]-cytisine from the nicotinic binding sites on rat cerebral cortex.

Safety And Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.